Cas no 132487-40-2 ((1S,2R)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride)

• Product Name: (1S,2R)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride
• CAS No: 132487-40-2
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD04112726
• CID: 202407
• PubChem ID: 17039463
• Update Time: 2025-06-09

(1S,2R)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride
• 3-Cyclohexene-1-carboxylicacid, 2-amino-, hydrochloride (1:1), (1S,2R)-
• (1S,2R)-2-AMINO-CYCLOHEX-3-ENECARBOXYLIC ACID HYDROCHLORIDE
• (1S,2R)-(-)-2-AMINOCYCLOHEX-3-ENECARBOXYLIC ACID HYDROCHLORIDE
• TS-7076
• (1S,2R)-2-aminocyclohex-3-ene-1-carboxylic acid;hydrochloride
• 3-Cyclohexene-1-carboxylic acid, 2-amino-, hydrochloride (1:1), (1S,2R)-
• 132487-40-2
• SCHEMBL4506352
• (1S,2R)-2-Amino-cyclohex-3-ene carboxylic acid hydrochloride
• (1S,2R)-2-aminocyclohex-3-ene-1-carboxylic acid hydrochloride
• AKOS022180821
• MFCD04112726

• MDL： MFCD04112726
• Inchi： 1S/C7H11NO2.ClH/c8-6-4-2-1-3-5(6)7(9)10;/h2,4-6H,1,3,8H2,(H,9,10);1H/t5-,6+;/m0./s1
• InChI Key： UQGIRSZIKGUXTO-RIHPBJNCSA-N
• SMILES： Cl.OC([C@H]1CCC=C[C@H]1N)=O

Computed Properties

• Exact Mass: 177.05600
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 67.8

Experimental Properties

• Color/Form: White crystals
• Melting Point: 192-209 °C
• PSA: 63.32000
• LogP: 1.86680
• Solubility: Not available

(1S,2R)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride Security Information

• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34

Additional information on (1S,2R)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride

Comprehensive Overview of (1S,2R)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride (CAS No. 132487-40-2)

(1S,2R)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride (CAS No. 132487-40-2) is a chiral cyclic amino acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its cyclohexene backbone and amino-carboxylic acid functional groups, is widely utilized as a building block for peptidomimetics and bioactive molecules. Its stereochemistry (1S,2R) plays a critical role in modulating biological activity, making it a focal point for drug discovery projects targeting enzymes and receptors.

The growing interest in chiral auxiliaries and non-proteinogenic amino acids has propelled the demand for compounds like (1S,2R)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride. Researchers frequently search for its synthetic routes, spectral data (NMR, IR), and solubility properties, reflecting its importance in asymmetric synthesis. Recent trends highlight its potential in designing macrocyclic drugs and covalent inhibitors, aligning with the pharmaceutical industry's shift toward targeted therapies.

From a structural perspective, the hydrochloride salt form enhances the compound's stability and solubility in aqueous systems, a feature often queried in formulation studies. Analytical techniques such as HPLC purity analysis and chiral separation methods are commonly discussed in relation to this compound, addressing quality control challenges in scalable production. Its enantiomeric purity is another hot topic, particularly for applications requiring high stereoselectivity.

Environmental and regulatory considerations are also prominent in discussions about 132487-40-2. While not classified as hazardous, its handling often involves questions about green chemistry alternatives or biocatalytic synthesis to reduce waste. The compound's role in peptide engineering and protein-protein interaction inhibitors further connects it to cutting-edge biomedical research, including oncology and neurology.

In summary, (1S,2R)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride exemplifies the intersection of synthetic chemistry and drug development. Its versatility and chiral specificity continue to inspire innovations across multiple scientific disciplines, driven by both academic curiosity and industrial demand.